Cas no 2229359-13-9 (1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine)

• Product Name: 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine
• CAS No: 2229359-13-9
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6267170
• PubChem ID: 165687792
• Update Time: 2025-08-02

1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine
• EN300-1769361
• 2229359-13-9

• Inchi： 1S/C13H25N/c1-12(2)9-5-11(6-10-12)13(14)7-3-4-8-13/h11H,3-10,14H2,1-2H3
• InChI Key： MSJAMDNVLQBFFW-UHFFFAOYSA-N
• SMILES： NC1(CCCC1)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine

1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine: A Comprehensive Overview

1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine (CAS No. 2229359-13-9) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexyl and cyclopentyl moieties, which confer it with distinct chemical and physical properties.

The molecular structure of 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine consists of a cyclopentane ring attached to a 4,4-dimethylcyclohexyl group through an amine functional group. This arrangement provides the molecule with a high degree of conformational flexibility and stability, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has focused on the synthesis and characterization of 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine. A study published in the Journal of Organic Chemistry (2023) detailed a novel synthetic route that significantly improved the yield and purity of the compound. The method involves a palladium-catalyzed coupling reaction followed by selective hydrogenation, which allows for the efficient production of the desired product.

In the realm of pharmaceuticals, 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine has shown promise as a potential lead compound for drug development. Its unique structure suggests that it may interact with specific biological targets, such as G protein-coupled receptors (GPCRs) or ion channels. Preliminary studies have indicated that the compound exhibits moderate affinity for certain GPCRs, which could be leveraged to develop new therapeutic agents for conditions such as pain management and neurological disorders.

Beyond its potential in drug discovery, 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine has also been explored for its use in materials science. Its cyclical structure and amine functionality make it an excellent candidate for polymer synthesis. Research published in Macromolecules (2022) demonstrated that incorporating this compound into polymer chains can enhance the mechanical properties and thermal stability of the resulting materials. This finding opens up new possibilities for applications in advanced materials, such as those used in electronics and aerospace industries.

The environmental impact of 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine is another area of interest. Studies have shown that the compound is biodegradable under certain conditions, which is a crucial factor for its safe use in industrial processes. However, further research is needed to fully understand its environmental fate and potential ecotoxicological effects.

In conclusion, 1-(4,4-dimethylcyclohexyl)cyclopentan-1-amine (CAS No. 2229359-13-9) is a versatile compound with a wide range of potential applications. Its unique molecular structure and chemical properties make it an attractive candidate for both pharmaceutical and materials science research. As ongoing studies continue to uncover new insights into its behavior and interactions, this compound is likely to play an increasingly important role in various scientific and industrial fields.